Cas no 29083-15-6 (5-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 5-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 29083-15-6
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD34179643
• CID: 1437136
• PubChem ID: 12667626
• Update Time: 2025-09-26

5-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 5-methyl-, 1,1-dioxide
• 5-Methyl-3-oxo-benzisothiazolin-1,1-dioxid
• 5-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• 5-methyl-2,3-dihydro-1
• SCHEMBL1666180
• 5-methylbenzo[d]isothiazol-3(2H)-one 1,1-dioxide
• Z4198297431
• 29083-15-6
• 5-Methyl-1,1-dioxo-1,2-benzothiazol-3-one
• E?,2-benzothiazole-1,1,3-trione
• 5-methyl-1,1-dioxo-benzo[d]isothiazol-3-one
• 1,1-diketo-5-methyl-1,2-benzothiazol-3-one
• EN300-27693881

• MDL： MFCD34179643
• Inchi： 1S/C8H7NO3S/c1-5-2-3-7-6(4-5)8(10)9-13(7,11)12/h2-4H,1H3,(H,9,10)
• InChI Key： BGUKCJHNIOIUTM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(C)=CC=2C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 197.01471
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24